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Compound of Interest

Compound Name: Imipramine-d3 (hydrochloride)

Cat. No.: B12405189

Get Quote

Executive Summary
Imipramine-d3 Hydrochloride (CAS: 112898-42-7) is the stable isotope-labeled analog of the

tricyclic antidepressant Imipramine.[1][2] It serves as the critical Internal Standard (IS) in clinical

and forensic toxicology for the quantification of Imipramine in biological matrices (plasma,

urine, serum).

By incorporating three deuterium atoms—typically on the N-methyl group—this compound

mimics the physicochemical behavior (extraction efficiency, chromatographic retention) of the

analyte while providing a distinct mass shift (+3 Da) for mass spectrometric resolution. This

guide details its physical properties, handling protocols, and its application in LC-MS/MS

workflows.

Part 1: Chemical Identity & Physicochemical Profile
The hydrochloride salt form is preferred in analytical chemistry due to its superior water

solubility compared to the free base, facilitating preparation in aqueous mobile phases.
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Property Specification

Chemical Name

3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N-

methyl-N-(methyl-d3)-1-propanamine

hydrochloride

Common Name Imipramine-d3 HCl

CAS Number
112898-42-7 (HCl salt) / 65100-48-3 (Free

base)

Molecular Formula
C₁₉H₂₁D₃N₂[1][3][4][5][6][7][8][9][10][11][12] ·

HCl

Molecular Weight 319.89 g/mol (Salt) / 283.43 g/mol (Free Base)

Isotopic Purity Typically ≥ 99% deuterium incorporation

Chemical Structure
Tricyclic dibenzazepine ring with a deuterated

dimethylaminopropyl side chain

Physical Properties
Property Data

Appearance White to off-white crystalline solid

Solubility

Water: Freely soluble (~25

mg/mL)Methanol/DMSO: SolubleEther:

Practically insoluble

Melting Point 170–174 °C (consistent with unlabeled HCl salt)

pKa ~9.5 (Basic amine)

Hygroscopicity Hygroscopic; absorbs moisture from air

Stability
Stable in acidic pH (4–5); sensitive to photo-

oxidation (turns yellow/red)
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The synthesis of Imipramine-d3 is designed to ensure the deuterium label is metabolically

stable and provides the necessary mass shift.

Synthesis Route
The most common synthetic pathway involves the N-methylation of Desipramine (the

demethylated metabolite) using deuterated methyl iodide (CD₃I).

Precursor: Desipramine (Secondary amine).

Reagent: Iodomethane-d3 (CD₃I).

Reaction: Nucleophilic substitution under basic conditions.

Result: The methyl group attached to the terminal nitrogen contains 3 deuterium atoms.

Isotopic Fidelity in MS
The label is placed on the N-methyl group to ensure it remains part of the primary fragment ion

during Collision-Induced Dissociation (CID).

Unlabeled Imipramine Transition:m/z 281.2

86.1 (Side chain fragment:

)

Imipramine-d3 Transition:m/z 284.2

89.1 (Side chain fragment:

)

This +3 Da shift in both the precursor and the product ion eliminates "cross-talk" interference,

ensuring high specificity.

Part 3: Bioanalytical Application (LC-MS/MS)
In high-throughput clinical labs, Imipramine-d3 HCl is used to correct for matrix effects (ion

suppression/enhancement) and recovery losses during extraction.
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Experimental Workflow: Quantification in Human Plasma
The following protocol outlines a self-validating system using Liquid-Liquid Extraction (LLE).

1. Solution Preparation
Stock Solution (1 mg/mL): Dissolve 1.0 mg Imipramine-d3 HCl in 1 mL Methanol. Store at

-20°C.

Working IS Solution (100 ng/mL): Dilute Stock 1:10,000 in 50:50 Methanol:Water.

2. Sample Preparation (LLE)
Aliquot: Transfer 200 µL human plasma to a glass tube.

Spike: Add 20 µL Working IS Solution (Final conc. 10 ng/mL).

Alkalinize: Add 100 µL 0.5 M NaOH (pH > 10) to ensure the drug is in its lipophilic free-base

form.

Extract: Add 2 mL Hexane:Isoamyl alcohol (98:2 v/v). Vortex for 2 mins.

Separate: Centrifuge at 3000 x g for 5 mins. Freeze the aqueous layer (dry ice bath).

Decant & Dry: Pour off the organic layer; evaporate to dryness under

at 40°C.

Reconstitute: Dissolve residue in 100 µL Mobile Phase (Initial conditions).

3. LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 10% B to 90% B over 3 minutes.
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Ionization: ESI Positive Mode.

Visualizing the Workflow
The following diagram illustrates the critical path from sample to data, highlighting where the IS

corrects for error.
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Figure 1: Bioanalytical workflow demonstrating the co-processing of Analyte and Internal

Standard to negate matrix effects.

Part 4: Handling, Stability & Safety
Storage Protocols

Temperature: Store neat substance at -20°C.

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible; the HCl salt is hygroscopic.

Light: Protect from light.[13] Imipramine degrades to Iminodibenzyl and other oxidation

products upon UV exposure. Use amber vials.

Safety Profile (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.

PPE: Nitrile gloves, safety glasses, and lab coat are mandatory. Handle powder in a fume

hood to avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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